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Compound of Interest

Compound Name: Fmoc-L-Lys(N3-Gly)-OH

Cat. No.: B15141163 Get Quote

In-Depth Technical Guide: Fmoc-L-Lys(N3-Gly)-
OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fmoc-L-Lys(N3-Gly)-OH, an

essential building block in modern bioconjugation and drug development. It details its chemical

properties, applications, and the experimental protocols for its use in solid-phase peptide

synthesis (SPPS) and subsequent click chemistry reactions. This guide is intended to serve as

a valuable resource for researchers engaged in the synthesis of complex peptides, antibody-

drug conjugates (ADCs), and proteolysis-targeting chimeras (PROTACs).

Core Compound Specifications
Fmoc-L-Lys(N3-Gly)-OH is a lysine derivative where the epsilon-amino group is modified with

an azido-glycyl moiety, and the alpha-amino group is protected by a

fluorenylmethyloxycarbonyl (Fmoc) group. This design makes it an ideal reagent for

incorporation into peptides via standard Fmoc-based solid-phase peptide synthesis. The azido

group serves as a bioorthogonal handle for post-synthetic modification through click chemistry.
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Property Value Citation(s)

CAS Number 1198617-89-8 [1]

Molecular Formula C₂₃H₂₅N₅O₅ [1]

Molecular Weight 451.48 g/mol [1]

Appearance White to off-white powder

Purity Typically >95% [1]

Storage
2-8°C, protected from light and

moisture.

Applications in Research and Drug Development
The unique structure of Fmoc-L-Lys(N3-Gly)-OH makes it a versatile tool in several cutting-

edge areas of biomedical research:

Solid-Phase Peptide Synthesis (SPPS): The Fmoc protecting group allows for the

straightforward incorporation of the azido-functionalized lysine into peptide chains using

standard automated or manual SPPS protocols. The azide group is stable to the conditions

of Fmoc deprotection (piperidine) and peptide cleavage from the resin (e.g., trifluoroacetic

acid).[2]

Click Chemistry: The terminal azide group is a key component for "click" reactions, most

notably the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted

Azide-Alkyne Cycloaddition (SPAAC).[2] These reactions are highly efficient and specific,

allowing for the covalent ligation of the peptide to other molecules bearing a compatible

alkyne functional group.[2]

Antibody-Drug Conjugates (ADCs): Fmoc-L-Lys(N3-Gly)-OH can be used to synthesize

peptide linkers for ADCs. The peptide linker can be designed to be cleaved by specific

enzymes in the target cell, and the azide group allows for the attachment of a cytotoxic

payload.

Proteolysis-Targeting Chimeras (PROTACs): PROTACs are bifunctional molecules that

induce the degradation of a target protein. Fmoc-L-Lys(N3-Gly)-OH can be incorporated
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into the linker connecting the target-binding ligand and the E3 ligase-recruiting ligand. The

azide provides a convenient point for conjugating one of these components. The

development of PROTACs is a promising strategy in the hypoxia signaling pathway.[3]

Experimental Protocols
Incorporation of Fmoc-L-Lys(N3-Gly)-OH into Peptides
via SPPS
This protocol outlines the manual incorporation of Fmoc-L-Lys(N3-Gly)-OH into a peptide

sequence on a solid support.

Materials:

Fmoc-protected amino acid resin (e.g., Wang, Rink Amide)

Fmoc-L-Lys(N3-Gly)-OH

Coupling reagents: HCTU (O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium

hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-

b]pyridinium 3-oxid hexafluorophosphate)

Base: N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

Solvent: N,N-Dimethylformamide (DMF)

Deprotection solution: 20% piperidine in DMF

Washing solvents: DMF, Dichloromethane (DCM), Isopropyl alcohol (IPA)

Procedure:

Resin Swelling: Swell the resin in DMF for at least 30 minutes in a reaction vessel.

Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5-10 minutes to remove

the Fmoc group from the N-terminal amino acid. Repeat this step once.
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Washing: Wash the resin thoroughly with DMF (3-5 times), DCM (3 times), and DMF (3

times) to remove residual piperidine and byproducts.

Coupling:

Dissolve Fmoc-L-Lys(N3-Gly)-OH (2-4 equivalents relative to the resin loading) and

HCTU/HATU (1.95 equivalents) in DMF.

Add DIPEA (2-4 equivalents) to the solution and pre-activate for 1-2 minutes.

Add the activated amino acid solution to the resin.

Allow the coupling reaction to proceed for 1-2 hours at room temperature with gentle

agitation.

Washing: Wash the resin with DMF (3-5 times), DCM (3 times), and IPA (3 times).

Confirmation of Coupling: Perform a Kaiser test to ensure the completion of the coupling

reaction (a negative result indicates a complete reaction).

Chain Elongation: Repeat the deprotection and coupling steps for the subsequent amino

acids in the peptide sequence.

Fmoc-AA-Resin Swell in DMF Fmoc Deprotection
(20% Piperidine/DMF)

Wash
(DMF, DCM)

Couple Fmoc-L-Lys(N3-Gly)-OH
(HCTU/HATU, DIPEA)

Wash
(DMF, DCM, IPA)

Kaiser Test

Cleavage & Deprotection
Sequence Complete

Positive

Couple Next
Fmoc-AA

Negative

Azido-Peptide
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Fmoc-Solid Phase Peptide Synthesis Workflow.
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Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)
This protocol describes the conjugation of an alkyne-containing molecule to the azido-peptide

synthesized in the previous step.

Materials:

Azido-peptide

Alkyne-containing molecule (e.g., a fluorescent dye, drug molecule)

Copper(II) sulfate (CuSO₄)

Sodium ascorbate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand (optional, but recommended for

biomolecules)

Solvent: A mixture of water and a miscible organic solvent like DMSO or t-butanol.

Procedure:

Dissolution: Dissolve the azido-peptide and the alkyne-containing molecule in the chosen

solvent system.

Reagent Preparation: Prepare fresh stock solutions of CuSO₄ and sodium ascorbate.

Reaction Setup:

In a reaction vial, combine the azido-peptide and alkyne-containing molecule.

Add the CuSO₄ solution (typically to a final concentration of 0.1-1 mM). If using THPTA,

pre-mix it with the CuSO₄ solution.

Initiate the reaction by adding the sodium ascorbate solution (typically to a final

concentration of 1-5 mM).
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Reaction Conditions: Allow the reaction to proceed at room temperature for 1-12 hours. The

reaction progress can be monitored by HPLC or mass spectrometry.

Purification: Purify the resulting triazole-linked conjugate using reverse-phase HPLC.

Reactants

Reagents

Azido-Peptide

CuAAC Reaction
(RT, 1-12h)

Alkyne-Molecule

CuSO₄

Sodium Ascorbate

THPTA (optional) Purification
(RP-HPLC) Peptide Conjugate

Click to download full resolution via product page

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Workflow.

Signaling Pathways
The application of Fmoc-L-Lys(N3-Gly)-OH in the synthesis of PROTACs directly relates to the

manipulation of cellular signaling pathways. For instance, PROTACs designed to target

components of the hypoxia signaling pathway, such as the von Hippel-Lindau (VHL) E3 ligase,

can be synthesized using this amino acid derivative.[3] By inducing the degradation of specific
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proteins within this pathway, researchers can study their roles in cancer progression and other

diseases.

PROTAC
(Synthesized with Fmoc-L-Lys(N3-Gly)-OH)

Target Protein
(e.g., in Hypoxia Pathway)

binds VHL E3 Ligase

recruits

Proteasome

targeted to

ubiquitinates

Ubiquitin

Target Protein Degradation
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PROTAC-Mediated Degradation in the Hypoxia Signaling Pathway.

This guide provides a foundational understanding of Fmoc-L-Lys(N3-Gly)-OH and its

applications. Researchers are encouraged to consult the cited literature for more detailed

information and specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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